Cas no 13006-53-6 (1-bromo-2-(phenylsulfanylmethyl)benzene)

1-Bromo-2-(phenylsulfanylmethyl)benzene is a brominated aromatic compound featuring a phenylthioether functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex molecules through cross-coupling reactions or nucleophilic substitutions. The bromine substituent offers a reactive site for further functionalization, while the phenylsulfanylmethyl group enhances stability and influences electronic properties. Its well-defined reactivity profile is advantageous in pharmaceutical and materials chemistry, where precise molecular modifications are required. The compound is typically handled under inert conditions due to its sensitivity to oxidation. Its synthetic utility and structural features make it valuable for research and industrial applications.

1-bromo-2-(phenylsulfanylmethyl)benzene structure

13006-53-6 structure

Product Name:1-bromo-2-(phenylsulfanylmethyl)benzene

CAS No:13006-53-6

MF:C₁₃H₁₁BrS

MW:279.195441484451

MDL:MFCD18262486

CID:5207517

Update Time:2026-03-06

1-bromo-2-(phenylsulfanylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-2-(phenylsulfanylmethyl)benzene
- 2-Bromobenzylphenyl sulfide
- (2-bromobenzyl)phenyl sulfide
- 1-bromo-2-[(phenylsulfanyl)methyl]benzene
- MDL： MFCD18262486
- Inchi： 1S/C13H11BrS/c14-13-9-5-4-6-11(13)10-15-12-7-2-1-3-8-12/h1-9H,10H2
- InChI Key： FYLAMJZUDZZFTN-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1CSC1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 177
XLogP3: 4.6
Topological Polar Surface Area: 25.3

1-bromo-2-(phenylsulfanylmethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB429668-1 g	1-Bromo-2-(phenylsulfanylmethyl)benzene	13006-53-6		1 g	€594.40	2023-07-18
abcr	AB429668-5 g	1-Bromo-2-(phenylsulfanylmethyl)benzene	13006-53-6		5g	€1,373.40	2023-07-18
Fluorochem	393336-1g	1-Bromo-2-(phenylsulfanylmethyl)benzene	13006-53-6	97.0%	1g	￡513.00	2023-04-20
Fluorochem	393336-5g	1-Bromo-2-(phenylsulfanylmethyl)benzene	13006-53-6	97.0%	5g	￡1,276.00	2023-04-20
Fluorochem	393336-25g	1-Bromo-2-(phenylsulfanylmethyl)benzene	13006-53-6	97.0%	25g	￡2,976.00	2023-04-20
abcr	AB429668-1g	1-Bromo-2-(phenylsulfanylmethyl)benzene; .	13006-53-6		1g	€1555.10	2025-04-21
abcr	AB429668-5g	1-Bromo-2-(phenylsulfanylmethyl)benzene	13006-53-6		5g	€1373.40	2023-09-04